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Compound of Interest

Compound Name: Melm

Cat. No.: B15573109

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 1-
methylimidazole (CAS No. 616-47-7). It is intended for laboratory personnel and professionals
in drug development who handle this chemical. The information is compiled from various safety
data sheets and chemical information resources to ensure a thorough understanding of the
risks and the implementation of appropriate safety measures.

Chemical and Physical Properties

1-Methylimidazole is a colorless to pale yellow liquid with a distinctive amine-like or fishy odor.
[1][2] It is an aromatic heterocyclic organic compound that is stable but sensitive to moisture.[1]
[3] It is miscible with water and soluble in many organic solvents like ethanol and acetone.[1][4]

[5]

Table 1: Physical and Chemical Properties of 1-Methylimidazole
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Property Value Source(s)
Molecular Formula CaHeNz2 [61[7]
Molecular Weight 82.10 - 82.12 g/mol [516][8]
Physical State Liquid [2][5]
Appearance Colorless to yellow liquid [11[4119]
Melting Point -60 °Cto -2 °C [1][2][3]
Boiling Point 197 -199 °C [315]
Density 1.03 g/cm3 at 25 °C [1][3][10]
Vapor Pressure 0.351 - 0.4 mbar at 20 °C [2][11][12]
Flash Point 92 °C/197.6 °F [21[31[13]
Autoignition Temp. 488 - 525 °C [2][14]

pH 11.3 2]

Water Solubility Miscible / Readily Soluble [1115][15]

Hazard Identification and Classification

1-Methylimidazole is classified as a hazardous substance.[16] It is harmful if swallowed and

toxic in contact with skin.[14][17][18] The primary hazard is its corrosive nature, causing severe

skin burns and serious eye damage.[6][14][17][18] Inhalation of vapors or mists may cause

corrosive damage to the respiratory tract.[18][19]

Table 2: GHS Hazard Classification for 1-Methylimidazole
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Hazard Class Category Hazard Statement Source(s)
o H302: Harmful if
Acute Toxicity, Oral Category 4 [14][18][20]
swallowed
o H311: Toxic in contact
Acute Toxicity, Dermal  Category 3 ) ) [14][17][18]
with skin
H314: Causes severe
Skin Corrosion Category 1B skin burns and eye [6][17][18]
damage
) H318: Causes serious
Serious Eye Damage Category 1 [14][18]
eye damage
o H227: Combustible
Flammable Liquid Category 4 [12][21]

liquid

Toxicology and Health Effects

Exposure can lead to severe health effects. The material can cause chemical burns orally and

upon skin contact.[16] Vapors are extremely irritating to the eyes and respiratory system.[16]

Table 3: Acute Toxicity Data for 1-Methylimidazole

Exposure

Species Test Guideline  Value (LD50) Source(s)
Route
Oral Rat OECD 401 1144 mgl/kg [6][18][21]
_ >400 - <640
Dermal Rabbit OECD 402 [18][20][21]
mg/kg

Experimental Protocols Cited

The toxicological data presented are based on standardized testing guidelines developed by

the Organisation for Economic Co-operation and Development (OECD).
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o OECD Test Guideline 401 (Acute Oral Toxicity): This method determines the acute oral
toxicity of a substance. A single, high dose of the substance is administered to a group of
experimental animals (typically rats) via gavage. Observations of effects and mortality are
recorded for up to 14 days to determine the dose that is lethal to 50% of the test population
(LD50).[21]

e OECD Test Guideline 402 (Acute Dermal Toxicity): This guideline assesses the toxicity
following a single dermal application. The substance is applied to a shaved area of the skin
of the test animal (typically rabbits) for 24 hours. The animals are observed for signs of
toxicity and mortality to calculate the dermal LD50.[18][21]

o OECD Test Guideline 404 (Acute Dermal Irritation/Corrosion): This test evaluates the
potential of a substance to cause skin irritation or corrosion. A small amount of the substance
is applied to the skin of a test animal (rabbit). The site is observed for signs of erythema
(redness) and edema (swelling) at specified intervals. Corrosivity is noted by irreversible
tissue damage.[21]

o OECD Test Guideline 405 (Acute Eye Irritation/Corrosion): This method assesses the
potential for a substance to cause eye damage. The substance is applied to one eye of a test
animal (rabbit), with the other eye serving as a control. The eyes are examined for effects on
the cornea, iris, and conjunctiva at specific time points.[21]

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize exposure and ensure safety.

Personal Protective Equipment (PPE)

A thorough risk assessment should precede handling. The following PPE is recommended:

o Eye/Face Protection: Wear chemical safety goggles and a full-face shield.[16][18] Eyewash
stations must be readily accessible.[11]

o Skin Protection: Wear chemical-resistant gloves (e.g., PVC, butyl rubber).[16][18] A PVC
apron and protective workwear are also necessary. Trousers should be worn outside of boots
to prevent spills from entering footwear.[16]
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» Respiratory Protection: Use in a well-ventilated area, preferably under a chemical fume
hood.[11][18] If ventilation is inadequate, a respirator with a suitable filter for organic vapors
(Type A) is required.[18]

Handling Procedures

» Avoid all personal contact, including inhalation of vapors.[16]

Do not eat, drink, or smoke in work areas.[14][18]

Wash hands thoroughly after handling.[14][18]

Keep away from sources of ignition as the material is combustible.[6][7]

Handle and open containers with care.[6]

Storage Conditions

» Store in original, tightly closed containers in a cool, dry, and well-ventilated area.[16][17][18]
e The product is moisture-sensitive and hygroscopic.[1][3]
» Store locked up.[6][7][18]

¢ Incompatible Materials: Avoid oxidizing agents, acids, acid chlorides, and acid anhydrides.
[16] Also avoid contact with copper and aluminum and their alloys.[16]

Emergency Procedures
First Aid Measures

Immediate action is required in case of exposure.

 Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[17] If
respiratory symptoms occur or if breathing is irregular or stopped, seek immediate medical
attention.[14][17]

« Skin Contact: Immediately take off all contaminated clothing.[14][17] Rinse the skin with
large amounts of water for 10-30 minutes, using a safety shower if available.[16][18]
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Immediate medical treatment is required as corrosive injuries are hard to cure if not treated
promptly.[6][7]

Eye Contact: Immediately hold eyelids apart and flush continuously with running water for at
least 10-15 minutes.[6][16] Remove contact lenses if present and easy to do.[17] Seek
immediate medical attention from an ophthalmologist.[6]

Ingestion: Rinse the mouth with water (only if the person is conscious).[6][14] Do NOT
induce vomiting.[14][17] There is a danger of perforation of the esophagus and stomach.[6]
Call a poison center or doctor at once; urgent hospital treatment is likely needed.[6][16]

Fire-Fighting Measures

Flammability: Combustible liquid.[11][16] Vapors are heavier than air and may form explosive
mixtures with air.[6][7]

Suitable Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, or carbon
dioxide (CO2).[6][17] Water spray can be used to cool containers.[11]

Unsuitable Extinguishing Media: Do not use a heavy water stream or water jet.[6][17]

Hazardous Combustion Products: Combustion may produce toxic fumes, including carbon
monoxide (CO), carbon dioxide (CO2), and nitrogen oxides (NOXx).[6][14][16]

Firefighter Protection: Wear full body protective clothing and a self-contained breathing
apparatus (SCBA).[6][16][18]

Accidental Release Measures

In the event of a spill, follow these procedures to mitigate the hazard.
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Caption: Workflow for managing a 1-methylimidazole spill.
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Disposal Considerations

Waste from 1-methylimidazole must be treated as hazardous waste.

» Dispose of the substance and its container in accordance with local, regional, and national
regulations.[14][16]

e Do not allow the product to enter drains or waterways.[7][14][16]

o Contaminated packaging should be collected and submitted to an authorized waste removal
company.[18]

Logical Framework for Safe Handling

The following diagram outlines the logical steps and considerations for safely working with 1-
methylimidazole from planning to disposal.
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Caption: Logical workflow for the safe handling of 1-methylimidazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15573109#1-methylimidazole-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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